Cas no 36753-17-0 (4-[3-(3,5-dioxopiperazin-1-yl)pentan-2-yl]piperazine-2,6-dione)

• Product Name: 4-[3-(3,5-dioxopiperazin-1-yl)pentan-2-yl]piperazine-2,6-dione
• CAS No: 36753-17-0
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 921630
• PubChem ID: 311908
• Update Time: 2025-04-19

4-[3-(3,5-dioxopiperazin-1-yl)pentan-2-yl]piperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-[3-(3,5-dioxopiperazin-1-yl)pentan-2-yl]piperazine-2,6-dione
• 2, 4,4'-(1-ethyl-2-methyl-1,2-ethanediyl)bis-, (R*,S*)-(.+-.)-
• 2, 4,4'-(1-ethyl-2-methyl-1,2-ethanediyl)bis-, (R*,S*)-(PM)-
• ICRF 202
• NCI60_001821
• NSC218457
• NSC-218457
• SureCN727291
• 36753-17-0
• DTXSID90309897
• SCHEMBL727291
• CHEMBL1967261

• Inchi： 1S/C13H20N4O4/c1-3-9(17-6-12(20)15-13(21)7-17)8(2)16-4-10(18)14-11(19)5-16/h8-9H,3-7H2,1-2H3,(H,14,18,19)(H,15,20,21)
• InChI Key： WEMJBSKVBVVFQG-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1)=O)C(CC)C(C)N1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 296.1486
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 98.82
• LogP: -1.39630